Cas no 1376041-11-0 (2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide)

• Product Name: 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide
• CAS No: 1376041-11-0
• MF: C₁₇H₁₄F₂N₄O₂
• MW: 344.315470218658
• CID: 5252294
• Update Time: 2025-06-11

2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide

• Inchi： 1S/C17H14F2N4O2/c18-17(19)25-15-4-2-1-3-14(15)16(24)21-9-12-5-7-13(8-6-12)23-11-20-10-22-23/h1-8,10-11,17H,9H2,(H,21,24)
• InChI Key： PNQCUBODYMGFEU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(N2C=NC=N2)C=C1)(=O)C1=CC=CC=C1OC(F)F

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.68±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide

Professional Introduction to Compound with CAS No. 1376041-11-0 and Product Name: 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide

The compound identified by the CAS number 1376041-11-0 and the product name 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a difluoromethoxy moiety and a 1H-1,2,4-triazol-1-yl substituent, contributes to its unique chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The benzamide core structure in this compound not only provides a scaffold for further chemical modifications but also suggests potential interactions with biological targets. The difluoromethoxy group is particularly noteworthy, as it has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes the compound an attractive candidate for further investigation in the quest for new pharmaceuticals.

The 1H-1,2,4-triazol-1-yl moiety further enriches the structural complexity of this molecule. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The integration of this group into the benzamide framework suggests that the compound may exhibit similar effects, making it a promising candidate for therapeutic intervention. Moreover, the phenyl ring substituted with a methyl group at the 4-position adds another layer of functionality, potentially influencing both the solubility and bioavailability of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Through molecular docking studies, it has been hypothesized that this compound may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest potential binding to targets implicated in cancer progression and neurodegenerative diseases. These findings underscore the importance of structure-based drug design in identifying novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethoxy group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Similarly, the incorporation of the 1H-1,2,4-triazol-1-yl moiety requires expertise in heterocyclic chemistry to achieve optimal results. These synthetic challenges highlight the skill required to produce such complex molecules and emphasize the importance of collaboration between synthetic chemists and biologists.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant inhibitory activity against certain enzymes associated with inflammatory responses. This aligns with current trends in drug development, where modulating inflammatory pathways is a key strategy for treating chronic diseases. Additionally, preliminary toxicity assessments suggest that the compound is well-tolerated at moderate doses, further supporting its potential as a lead molecule for drug discovery.

The role of benzamide derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully employed in various therapeutic areas due to their versatility and efficacy. The specific arrangement of functional groups in this particular molecule enhances its interaction with biological targets while maintaining favorable pharmacokinetic properties. As research progresses, it is expected that derivatives of this compound will be synthesized to optimize its activity and minimize any potential side effects.

Future directions in the study of this compound include exploring its mechanism of action and evaluating its efficacy in animal models. By understanding how it interacts with biological systems at a molecular level, researchers can refine its structure to improve therapeutic outcomes. Furthermore, investigating its potential applications in combination therapies may uncover new treatment strategies for complex diseases.

The development of novel pharmaceuticals is a multifaceted endeavor that requires interdisciplinary collaboration. Chemists play a crucial role in designing molecules with desired properties, while biologists provide insights into their potential biological activities. The case of 2-(Difluoromethoxy)-N-[[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl]benzamide exemplifies how such collaboration can lead to groundbreaking discoveries that improve human health.